Cas no 1806430-46-5 (2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone)

• Product Name: 2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone
• CAS No: 1806430-46-5
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4819408
• Update Time: 2025-10-05

2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloroacetyl)-2-(hydroxymethyl)benzo[d]oxazole
• 2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone

• Inchi： 1S/C10H8ClNO3/c11-4-7(14)6-2-1-3-8-10(6)12-9(5-13)15-8/h1-3,13H,4-5H2
• InChI Key： DTYFZXSUDIDBFV-UHFFFAOYSA-N
• SMILES： ClCC(C1=CC=CC2=C1N=C(CO)O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 1.2
• Topological Polar Surface Area: 63.3

Additional information on 2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone

Comprehensive Overview of 2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone (CAS No. 1806430-46-5)

2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone (CAS No. 1806430-46-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the benzoxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both chloro and hydroxymethyl functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given its unique structural features.

In recent years, the demand for benzoxazole derivatives has surged due to their role in developing novel therapeutics. 2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone is no exception, as it serves as a key building block in the synthesis of anticancer agents, antimicrobial compounds, and anti-inflammatory drugs. Its molecular framework allows for easy modification, enabling scientists to tailor its properties for specific applications. This adaptability has made it a focal point in medicinal chemistry and biotechnology.

The compound's CAS No. 1806430-46-5 is often searched in academic and industrial databases, reflecting its growing relevance. Users frequently inquire about its synthesis methods, physicochemical properties, and safety data. For instance, questions like "How to synthesize 2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone?" or "What are the applications of benzoxazole derivatives in drug development?" are common. Addressing these queries, this article provides a detailed exploration of the compound's characteristics and potential uses.

From a structural perspective, 2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone features a benzoxazole core with a chloroethanone substituent. This combination enhances its reactivity, making it suitable for various cross-coupling reactions and nucleophilic substitutions. Such reactions are pivotal in creating libraries of compounds for high-throughput screening in drug discovery. Additionally, the hydroxymethyl group offers opportunities for further functionalization, expanding its utility in organic synthesis.

The compound's solubility, stability, and melting point are critical parameters for researchers. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is advantageous for laboratory handling. Its stability under ambient conditions ensures ease of storage and transportation, while its melting point range aligns with typical heterocyclic compounds. These properties are frequently discussed in forums and research papers, highlighting their importance in practical applications.

Another area of interest is the compound's role in green chemistry. With increasing emphasis on sustainable practices, scientists are exploring eco-friendly synthesis routes for 2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone. Topics such as "catalyst-free synthesis" and "solvent-free reactions" are gaining traction, aligning with global trends toward reducing chemical waste. This focus on sustainability not only enhances the compound's appeal but also positions it as a model for future green synthetic methodologies.

In conclusion, 2-Chloro-1-(2-(hydroxymethyl)benzo[d]oxazol-4-yl)ethanone (CAS No. 1806430-46-5) is a multifaceted compound with broad applications in pharmaceutical research and organic synthesis. Its unique structure, combined with its reactivity and adaptability, makes it a valuable asset for scientists. As research progresses, its potential in drug development and sustainable chemistry will likely expand, solidifying its place in the scientific community. For those seeking in-depth information, this overview serves as a reliable resource, addressing key questions and highlighting current trends.